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Compound of Interest

Compound Name: Dimethyl phthalate-d6

Cat. No.: B110208 Get Quote

An in-depth guide to the core physicochemical properties of Dimethyl phthalate-d6, tailored

for researchers, scientists, and professionals in drug development. This document provides

essential data in a clear, structured format.

Core Physicochemical Data
Dimethyl phthalate-d6 is the deuterated form of Dimethyl phthalate.[1] It is a compound of

interest in various research applications, particularly as an internal standard for quantitative

analysis by NMR, GC-MS, or LC-MS. The incorporation of stable heavy isotopes, such as

deuterium, can be valuable for tracer studies in drug development.[2]

Below is a summary of the key quantitative data for Dimethyl phthalate-d6.
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Property Value

CAS Number 85448-30-2[1][3]

Molecular Weight 200.22 g/mol [1][2]

Molecular Formula C₁₀H₄D₆O₄[1]

Isotopic Purity 98-99 atom % D[4]

Appearance
Colorless oily liquid or solid at room

temperature[1][5]

Density 1.214 g/mL at 25°C[1]

Boiling Point 282°C[1]

Melting Point 2°C[1]

Flash Point 146°C

Logical Relationship Diagram
The following diagram illustrates the relationship between Dimethyl phthalate-d6 and its non-

deuterated counterpart, highlighting its primary application as a standard.

Compound Relationship
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Relationship between Dimethyl Phthalate and its deuterated form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

